Cas no 1021090-34-5 (2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(2-fluorophenyl)acetamide)

• Product Name: 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(2-fluorophenyl)acetamide
• CAS No: 1021090-34-5
• MF: C₁₉H₂₀F₂N₂O₃S
• MW: 394.435510635376
• CID: 6606411
• PubChem ID: 44015616
• Update Time: 2025-05-19

2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(2-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(2-fluorophenyl)acetamide
• N-(2-fluorophenyl)-2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]acetamide
• 1021090-34-5
• AKOS024634221
• F2267-0689
• N-(2-fluorophenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide

• Inchi： 1S/C19H20F2N2O3S/c20-14-8-10-16(11-9-14)27(25,26)23-12-4-3-5-15(23)13-19(24)22-18-7-2-1-6-17(18)21/h1-2,6-11,15H,3-5,12-13H2,(H,22,24)
• InChI Key： KLIOSFBVUJYRHV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)CC1CCCCN1S(C1=CC=C(F)C=C1)(=O)=O

Computed Properties

• Exact Mass: 394.11627000g/mol
• Monoisotopic Mass: 394.11627000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(2-fluorophenyl)acetamide

Professional Introduction to Compound with CAS No. 1021090-34-5 and Product Name: 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(2-fluorophenyl)acetamide

The compound with the CAS number 1021090-34-5 and the product name 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(2-fluorophenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of fluorine atoms in both the benzenesulfonyl and phenyl groups introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration.

Recent research in the field of cheminformatics has highlighted the importance of fluorinated compounds in the design of novel therapeutic agents. The 4-fluorobenzenesulfonyl moiety, in particular, has been extensively studied for its ability to enhance binding affinity and metabolic stability. This feature is particularly relevant in the development of kinase inhibitors, where precise modulation of interactions with target proteins is crucial. The piperidin-2-yl group further contributes to the compound's pharmacological profile by providing a flexible scaffold that can be optimized for better drug-like properties.

The N-(2-fluorophenyl)acetamide component of the molecule adds another layer of complexity, offering opportunities for fine-tuning both solubility and bioavailability. Fluoro-substituted phenyl rings are well-known for their ability to improve pharmacokinetic profiles, a critical factor in the success of any therapeutic intervention. Studies have demonstrated that fluorine atoms can increase metabolic stability by resisting hydrolysis and oxidation, thereby extending the half-life of active pharmaceutical ingredients (APIs).

In the context of modern drug discovery, computational modeling has become an indispensable tool for predicting the behavior of novel compounds. The molecular dynamics simulations of 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(2-fluorophenyl)acetamide have revealed insights into its interactions with biological targets. These studies suggest that the compound exhibits high affinity for certain protein kinases, making it a potential lead compound for further optimization.

The synthesis of this compound involves multi-step organic reactions, each carefully designed to introduce specific functional groups while maintaining overall structural integrity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. The use of fluorinating agents has been particularly critical in introducing the necessary fluorine atoms at strategic positions within the molecule.

Preclinical studies have begun to explore the pharmacological effects of this compound, focusing on its potential as an inhibitor of various disease-related pathways. Initial results indicate that it may exhibit significant activity against certain types of cancer by disrupting key signaling cascades. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases, where targeted delivery is essential.

The role of fluorine chemistry in modern drug development cannot be overstated. The unique properties of fluorinated compounds have led to numerous breakthroughs in both academic research and industrial applications. The 4-fluorobenzenesulfonyl and N-(2-fluorophenyl)acetamide moieties in this particular compound exemplify how strategic fluorination can enhance both potency and selectivity. As research continues, it is expected that more compounds like this will emerge as candidates for clinical trials.

Regulatory considerations are also an important aspect of bringing such compounds to market. Ensuring compliance with international standards for safety and efficacy is paramount. Collaborative efforts between chemists, biologists, and regulatory experts are essential to navigate these challenges effectively. The growing body of evidence supporting the use of fluorinated compounds in drug development underscores their importance as a class of molecules worthy of continued investigation.

Future directions in research may involve exploring derivatives of this compound to further optimize its pharmacological profile. By modifying substituents or altering the core scaffold, researchers can fine-tune properties such as solubility, bioavailability, and target specificity. Advances in synthetic chemistry will likely enable more efficient production methods, reducing costs and facilitating broader access to these promising therapeutic agents.

In conclusion, 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-(2-fluorophenyl)acetamide (CAS No. 1021090-34-5) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activity make it a valuable asset in ongoing efforts to develop novel therapeutics. As research progresses, this compound and its derivatives are expected to play a crucial role in addressing some of today's most pressing medical challenges.